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Compound of Interest

Compound Name: p-Tolyl phenylacetate

Cat. No.: B089785

p-Tolyl Phenylacetate: A Technical Guide for
Fragrance Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Tolyl phenylacetate is an aromatic ester valued in the fragrance industry for its complex and
pleasant olfactory profile.[1][2] Chemically identified with the CAS Number 101-94-0, this white
crystalline solid imparts a nuanced floral, animalic, and heady aroma, making it a versatile
ingredient in a variety of perfume compositions and scented consumer products.[1][2] This
technical guide provides an in-depth overview of p-tolyl phenylacetate, focusing on its
physicochemical properties, synthesis, safety assessment, and the experimental protocols
used to determine its suitability as a fragrance ingredient.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of p-tolyl phenylacetate is
essential for its effective formulation and application in fragrance compositions. The key
properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C15H1402 [1112]
Molecular Weight 226.27 g/mol [1][2]

CAS Number 101-94-0 [1]
Appearance Fine, white crystal [1112]

Melting Point 73.5-775°C [1]

Boiling Point 309 -311°C [1]

Flash Point >110.00 °C [3]

Vapor Pressure 0.001300 mmHg @ 20.00 °C [3]

log P 3.79 [21[4]

. Insoluble in water; moderately
Solubility _ [4]
soluble in ethanol

Olfactory Profile and Use in Fragrances

p-Tolyl phenylacetate is characterized by a distinctive and multifaceted aroma. It is described
as having a pleasant floral scent with heady and animalic undertones.[1][2] This unique
combination allows it to be used to add complexity and volume to both floral and animalic
fragrance accords.[2] According to the International Fragrance Association (IFRA), the
recommended usage level for p-tolyl phenylacetate is up to 5.0000% in the fragrance
concentrate.[3] Its low volatility contributes to a long-lasting fragrance profile in final products.

[1]

Synthesis

The synthesis of p-tolyl phenylacetate is typically achieved through the esterification of p-
cresol and phenylacetic acid.[2] This reaction is generally catalyzed by a strong acid. The
overall chemical transformation is depicted in the following workflow. While specific industrial
protocols are proprietary, a general laboratory-scale synthesis can be conceptualized.
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Synthesis of p-Tolyl Phenylacetate
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A generalized workflow for the synthesis of p-tolyl phenylacetate.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b089785?utm_src=pdf-body-img
https://www.benchchem.com/product/b089785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Safety Assessment

The safety of p-tolyl phenylacetate as a fragrance ingredient has been evaluated by the

Research Institute for Fragrance Materials (RIFM). The assessment covers a range of

toxicological endpoints to ensure its safe use for consumers. The overall conclusion from the

available data is that p-tolyl phenylacetate is not genotoxic and is safe for its current use in

fragrance products. A summary of the toxicological endpoints and their findings is presented

below.

Toxicological Endpoint

Finding

Reference(s)

Genotoxicity

Not genotoxic.

Repeated Dose Toxicity

Exposure is below the
Threshold of Toxicological
Concern (TTC) for a Cramer

Class | material.

Reproductive Toxicity

Exposure is below the TTC.

Local Respiratory Toxicity

Exposure is below the TTC.

Photoirritation/Photoallergenici

ty

Not expected to be
photoirritating or
photoallergenic based on

UV/Vis spectra.

Skin Sensitization

Does not present a concern for
skin sensitization under current

declared levels of use.

Environmental Safety

Not found to be Persistent,
Bioaccumulative, and Toxic
(PBT).

The safety assessment of fragrance ingredients like p-tolyl phenylacetate follows a structured

workflow, as illustrated in the diagram below.
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Fragrance Ingredient Safety Assessment Workflow
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A simplified workflow for the safety assessment of a fragrance ingredient.

Experimental Protocols

The safety evaluation of p-tolyl phenylacetate relies on standardized experimental protocols,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD). Below are descriptions of the key methodologies used to assess its toxicological

profile.
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Genotoxicity Testing

Bacterial Reverse Mutation Assay (OECD 471)
This assay, also known as the Ames test, is used to detect point mutations.[3]

e Principle: The test uses amino-acid requiring strains of Salmonella typhimurium and
Escherichia coli to detect mutations that revert the bacteria to a state where they can
synthesize the essential amino acid.[3]

o Methodology:

o Bacterial cultures are exposed to p-tolyl phenylacetate at a range of concentrations, both
with and without an exogenous metabolic activation system (S9 fraction from rat liver).[3]

o There are two primary methods: the plate incorporation method and the pre-incubation
method.[3]

o After exposure, the bacteria are plated on a minimal agar medium lacking the essential
amino acid.[3]

o The plates are incubated at 37°C for 48-72 hours.[3]

o The number of revertant colonies is counted and compared to the number of spontaneous
revertant colonies on solvent control plates.[3] A significant, dose-dependent increase in
revertant colonies indicates a mutagenic potential.

In Vitro Micronucleus Test (OECD 487)
This test is used to detect chromosomal damage.

o Principle: The assay identifies micronuclei, which are small nuclei that form outside the main
nucleus in daughter cells. These micronuclei contain chromosome fragments or whole
chromosomes that were not incorporated into the main nucleus during cell division.[5][6]

o Methodology:
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o Mammalian cells (e.g., human lymphocytes or Chinese Hamster Ovary cells) are cultured
and exposed to various concentrations of p-tolyl phenylacetate, with and without
metabolic activation (S9).[1]

o The exposure duration is typically 3 to 24 hours.[1]

o Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells, which
makes it easier to identify cells that have completed one round of mitosis.[5]

o After incubation, the cells are harvested, stained, and scored for the presence of
micronuclei in binucleated cells.[4]

o A significant, dose-dependent increase in the frequency of micronucleated cells indicates
clastogenic or aneugenic activity.[1]

Skin Sensitization

Local Lymph Node Assay (LLNA)
The LLNA is an in vivo test to determine the skin sensitization potential of a substance.

¢ Principle: Skin sensitizers induce the proliferation of lymphocytes in the lymph nodes
draining the site of application. The LLNA measures this proliferation.[2]

» Methodology:
o The test substance is applied to the ears of mice for a set number of consecutive days.[2]

o Aradiolabeled substance (e.g., 3H-methyl thymidine) is injected, which is incorporated into
the DNA of proliferating cells.[2]

o The mice are euthanized, and the draining auricular lymph nodes are excised.[2]

o A single-cell suspension of lymph node cells is prepared, and the level of radioactivity is
measured.[2]

o A Stimulation Index (SI) is calculated by dividing the mean proliferation in the test group by
the mean proliferation in the vehicle control group. An Sl of 3 or greater is typically
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considered a positive result, indicating a sensitizing potential.[2]

Conclusion

p-Tolyl phenylacetate is a well-characterized fragrance ingredient with a favorable safety
profile for its intended use in consumer products. Its distinct olfactory properties make it a
valuable component in the perfumer's palette. The comprehensive safety assessment, based
on internationally recognized protocols, provides a robust foundation for its continued use,
ensuring consumer and environmental safety. This technical guide has provided an overview of
the key scientific data and methodologies relevant to researchers, scientists, and professionals
in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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